Cas no 113100-49-5 (3-Ethyl-1-methyl-1H-pyrazole-4-carboxylic Acid)

• Product Name: 3-Ethyl-1-methyl-1H-pyrazole-4-carboxylic Acid
• CAS No: 113100-49-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD08700651
• CID: 2449780
• PubChem ID: 14277916
• Update Time: 2025-08-02

3-Ethyl-1-methyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• AKOS PAO-0332
• 3-Ethyl-1-methyl-1H-pyrazole-4-carboxylic acid
• CS-0136472
• 3-ETHYL-1-METHYLPYRAZOLE-4-CARBOXYLIC ACID
• 842-006-3
• 113100-49-5
• EN300-124975
• NEA10049
• DB-105548
• SCHEMBL7318932
• STL588715
• AKOS003673001
• AS-40863
• Z1198181507
• MFCD08700651
• 3-ethyl-1-methyl-1H-pyrazole-4-carboxylicacid
• 3-Ethyl-1-methyl-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD08700651
• Inchi： 1S/C7H10N2O2/c1-3-6-5(7(10)11)4-9(2)8-6/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： BOQSSGWSBMZZBI-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C)N=C1CC)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-Ethyl-1-methyl-1H-pyrazole-4-carboxylic Acid

Recent Advances in the Study of 3-Ethyl-1-methyl-1H-pyrazole-4-carboxylic Acid (CAS: 113100-49-5)

3-Ethyl-1-methyl-1H-pyrazole-4-carboxylic Acid (CAS: 113100-49-5) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

The compound's molecular structure, characterized by the presence of a pyrazole ring and a carboxylic acid functional group, makes it a valuable scaffold for medicinal chemistry. Researchers have utilized 3-Ethyl-1-methyl-1H-pyrazole-4-carboxylic Acid as a building block for the synthesis of heterocyclic compounds with potential pharmacological activities. Recent publications have demonstrated its role in the development of inhibitors for enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammatory and neurological disorders.

One of the most notable advancements in the study of this compound is its application in the design of small-molecule modulators for G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of GPCR ligands using 3-Ethyl-1-methyl-1H-pyrazole-4-carboxylic Acid as a core structure. The study revealed that these ligands exhibited high selectivity and potency in vitro, suggesting their potential as therapeutic candidates for conditions such as hypertension and metabolic disorders.

In addition to its role in drug discovery, recent research has also explored the compound's utility in agrochemical applications. A study conducted by a team of researchers in 2022 demonstrated that derivatives of 3-Ethyl-1-methyl-1H-pyrazole-4-carboxylic Acid exhibited herbicidal activity against a range of weed species. The findings, published in Pest Management Science, highlighted the compound's potential as a lead structure for the development of environmentally friendly herbicides.

The synthetic methodologies for 3-Ethyl-1-methyl-1H-pyrazole-4-carboxylic Acid have also seen significant improvements in recent years. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route that achieved high yields and purity. This advancement is expected to facilitate the large-scale production of the compound, thereby supporting its broader application in both pharmaceutical and agrochemical industries.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic and toxicological profiles. Ongoing research is focused on addressing these issues through structural modifications and formulation strategies. For instance, a recent preclinical study investigated the bioavailability of 3-Ethyl-1-methyl-1H-pyrazole-4-carboxylic Acid derivatives, identifying key structural features that influence their absorption and distribution in vivo.

In conclusion, 3-Ethyl-1-methyl-1H-pyrazole-4-carboxylic Acid (CAS: 113100-49-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to agrochemical development, underscore its versatility as a chemical scaffold. Future studies are expected to further elucidate its potential and address existing challenges, paving the way for its translation into clinically and industrially relevant products.